Cas no 75863-26-2 (Pregna-1,4,16-triene-3,20-dione)
75863-26-2 structure
Product Name:Pregna-1,4,16-triene-3,20-dione
CAS No:75863-26-2
MF:C21H26O2
MW:310.429946422577
CID:982080
PubChem ID:222847
Update Time:2025-04-19
Pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties
Names and Identifiers
-
- (8s,9s,10s,13s,14s)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
- 5-pregnen-3,20-dione
- 5-Pregnene-3,20-dione
- BRN 3102499
- CHEBI:63837
- CHEMBL1743202
- CTK0H7707
- isoprogesterone
- NSC12875
- pregn-4-ene-3,20-dione
- Pregn-5-en-3,20-dion
- Pregn-5-ene-3,20-dione
- Pregna-1,4,16-trien-3,20-dion
- pregna-1,4,16-triene-3,20-dione
- SureCN4618058
- CYHIWWJMJIAQOW-RKFFNLMFSA-N
- 75863-26-2
- SCHEMBL7899879
- NSC9784
- NSC-9784
- 1,4,9(11),16-Tetraenepregna-3,20-dione;
- Pregna-1,4,16-triene-3,20-dione
-
- Inchi: 1S/C21H26O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8,10,12,16,18-19H,4-5,7,9,11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
- InChI Key: CYHIWWJMJIAQOW-RKFFNLMFSA-N
- SMILES: O=C(C)C1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C
Computed Properties
- Exact Mass: 310.19338
- Monoisotopic Mass: 310.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Pregna-1,4,16-triene-3,20-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P711325-1mg |
Pregna-1,4,16-triene-3,20-dione |
75863-26-2 | 1mg |
$ 190.00 | 2023-04-15 | ||
| TRC | P711325-10mg |
Pregna-1,4,16-triene-3,20-dione |
75863-26-2 | 10mg |
$ 1499.00 | 2023-04-15 |
Pregna-1,4,16-triene-3,20-dione Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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